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Compound of Interest

Compound Name: Anti-osteoporosis agent-6

Cat. No.: B15600678

Introduction

While "Anti-osteoporosis agent-6" is not a recognized designation in scientific literature, this
guide provides a comprehensive technical overview of Alendronate, a widely prescribed and
extensively researched anti-osteoporosis agent. Alendronate belongs to the nitrogen-containing
bisphosphonate class of drugs, which are potent inhibitors of osteoclast-mediated bone
resorption.[1][2] This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on Alendronate's chemical structure, properties,
mechanism of action, and relevant experimental protocols.

Chemical Structure and Properties

Alendronate is a synthetic analog of pyrophosphate.[3] Its chemical structure is characterized
by a P-C-P backbone, which contributes to its high affinity for the bone mineral hydroxyapatite.
[3][4] The primary amino group in its side chain is crucial for its potent anti-resorptive activity.[5]

Table 1: Chemical Identifiers for Alendronate
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Identifier Value

(4-amino-1-hydroxy-1-phosphonobutyl)-

UPAC Name hydroxyphosphinate[6]

CAS Number 121268-17-5 (for sodium salt trihydrate)[7]
Molecular Formula C4H13NO7P2 (Alendronic acid)[8]
Synonyms Alendronate Sodium, Fosamax, MK-217[7]

Table 2: Physicochemical Properties of Alendronate

Property Value

Molecular Weight 249.10 g/mol (Alendronic acid)[8]
Melting Point 233-235 °C (decomposes)[8]
Water Solubility Soluble[9]

pKal =2.72, pKa2 = 8.73, pKa3 = 10.5, pKa4 =

pKa
11.6 (at 25 °C)[8]

Mechanism of Action

Alendronate's primary mechanism of action is the inhibition of farnesyl pyrophosphate synthase
(FPPS), a key enzyme in the mevalonate pathway within osteoclasts.[1][3][10] This inhibition
prevents the synthesis of isoprenoid lipids, such as farnesyl pyrophosphate (FPP) and
geranylgeranyl pyrophosphate (GGPP).[10][11] These lipids are essential for the post-
translational modification (prenylation) of small GTP-binding proteins like Ras, Rho, and Rac.[1]
[11] The disruption of this process interferes with osteoclast function, leading to their
inactivation and apoptosis, thereby reducing bone resorption.[1][4]
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Start: In Vitro Evaluation

( FPPS Inhibition Assay ) ( Osteoclast Culture )

Calculate IC50 Quantify Apoptotic Cells

End: In Vitro Efficacy Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15600678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

